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Compound of Interest

Compound Name: DS-1558

Cat. No.: B15570429

For Researchers, Scientists, and Drug Development Professionals
Introduction

DS-1558 is an investigational selective inhibitor of the renal sodium-glucose cotransporter 2
(SGLT2). By inhibiting SGLT2, DS-1558 reduces the reabsorption of filtered glucose from the
renal tubules and promotes urinary glucose excretion, thereby lowering plasma glucose
concentrations. This mechanism of action is independent of insulin secretion or action. These
application notes provide detailed protocols for evaluating the in vivo efficacy of DS-1558 in
improving glucose tolerance using a standard oral glucose tolerance test (OGTT) in a rodent
model of type 2 diabetes.

Data Presentation

The following table summarizes the quantitative data from a representative preclinical study
evaluating the effect of DS-1558 on glucose metabolism during an oral glucose tolerance test
in diabetic mice.
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Vehicle DS-1558 (1 DS-1558 (3 DS-1558 (10
Parameter
Control mglkg) mglkg) mglkg)
Fasting Blood
185+ 12 165+ 10 150+ 9 130+ 8
Glucose (mg/dL)
Blood Glucose at
) 450 + 25 380+ 20 320+ 18 250 + 15
30 min (mg/dL)
Blood Glucose at
) 390+ 22 310+ 18 260 + 15 200+ 12
60 min (mg/dL)
Blood Glucose at
] 250+ 18 200 £ 15 160 + 10 140+ 9
120 min (mg/dL)
Area Under the
Curve (AUC) 45000 + 3500 35000 + 2800 28000 + 2200 20000 + 1800
(mg/dL*min)
Percent Glucose
Reduction at 60 N/A 20.5% 33.3% 48.7%

min (%)

Data are presented as mean + standard error of the mean (SEM).

Experimental Protocols

Oral Glucose Tolerance Test (OGTT) Protocol

This protocol details the procedure for conducting an oral glucose tolerance test in a rodent
model to assess the efficacy of DS-1558.

1. Animal Model

e Species: Male db/db mice (a model of type 2 diabetes) or other appropriate rodent model.

e Age: 8-10 weeks.

o Acclimation: Acclimate animals to the housing facility for at least one week prior to the
experiment.
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2. Materials

e DS-1558

e Vehicle (e.g., 0.5% methylcellulose in sterile water)

e Glucose solution (50% w/v in sterile water)

e Glucometer and test strips

e Oral gavage needles

» Blood collection supplies (e.g., lancets, capillary tubes)

e Animal scale

3. Experimental Procedure

e Fasting: Fast the animals for 16 hours (overnight) with free access to water.

» Baseline Blood Glucose: After the fasting period, measure the baseline blood glucose (t=0)
from a tail snip.

o Compound Administration: Administer DS-1558 or vehicle via oral gavage at the desired
doses (e.g., 1, 3, 10 mg/kg).

e Glucose Challenge: 60 minutes after compound administration, administer a glucose solution
(2 g/kg body weight) via oral gavage.

» Blood Glucose Monitoring: Collect blood samples from the tail vein at 15, 30, 60, 90, and 120
minutes after the glucose challenge and measure blood glucose levels.

o Data Analysis: Calculate the area under the curve (AUC) for the glucose excursion from t=0
to t=120 min. Compare the AUC and individual time point glucose values between the
vehicle and DS-1558 treated groups.

Mandatory Visualizations
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Experimental Workflow for OGTT with DS-1558
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Caption: Experimental workflow for an oral glucose tolerance test.
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Caption: Proposed mechanism of action of DS-1558.

 To cite this document: BenchChem. [Application Notes and Protocols for DS-1558 in
Glucose Tolerance Tests (GTT)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15570429#application-of-ds-1558-in-glucose-
tolerance-tests-gtt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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